Cas no 1519274-14-6 (1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1519274-14-6
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5765687
• PubChem ID: 82601721
• Update Time: 2025-05-27

1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1746472
• 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• 1519274-14-6
• 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H9NO2S/c1-5-9-4-6(12-5)8(2-3-8)7(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： IQJYMMXFIBCEQT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1519274-14-6)

1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1519274-14-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and cyclopropane moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring fused to a thiazole ring, with a methyl group and a carboxylic acid functional group. The cyclopropane ring, known for its high reactivity due to its strained nature, imparts unique chemical properties to the molecule. The thiazole ring, on the other hand, is a common heterocyclic moiety found in many biologically active compounds, contributing to the compound's potential pharmacological effects.

Recent studies have highlighted the diverse biological activities of 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's anti-cancer properties. Preclinical studies have demonstrated that 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and anti-cancer activities, 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress-induced damage and may have potential therapeutic benefits in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid have been extensively studied to assess its suitability for drug development. Studies have shown that it has good oral bioavailability and favorable metabolic stability, making it an attractive candidate for further preclinical and clinical evaluation.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicology studies have indicated that 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid exhibits low toxicity at therapeutic doses. However, further comprehensive safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 1-(2-Methyl-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1519274-14-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical sciences. Continued investigation into its mechanisms of action and clinical potential will likely yield valuable insights into its utility as a novel therapeutic agent.